![molecular formula C18H18N2O3S B2398670 2-(Benzo[d]isoxazol-3-yl)-1-(7-(furan-2-yl)-1,4-thiazepan-4-yl)ethanone CAS No. 1705334-95-7](/img/structure/B2398670.png)
2-(Benzo[d]isoxazol-3-yl)-1-(7-(furan-2-yl)-1,4-thiazepan-4-yl)ethanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Molecular Structure Analysis
The molecular structure of this compound is likely to be quite complex due to the presence of multiple rings and functional groups. The benzo[d]isoxazole ring, for example, is a fused ring system that contains a benzene ring attached to an isoxazole ring .Chemical Reactions Analysis
Again, while specific reactions involving this compound are not available, compounds containing similar functional groups can undergo a variety of reactions. For example, isoxazoles can participate in reactions such as nucleophilic addition or cycloaddition .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would depend on factors like its exact molecular structure, the presence of functional groups, and the conditions under which it’s studied .Scientific Research Applications
Synthesis and Biological Evaluation
A study detailed the design, synthesis, and biological evaluation of novel furan-appended benzothiazepine derivatives, initiated from 1-(furan-2-yl)ethanone. These compounds were assessed for their inhibitory properties against VRV-PL-8a and H+/K+ ATPase, showing some promising results for inflammatory disorder treatments (Lokeshwari et al., 2017). This approach highlights the interest in furan derivatives for developing new therapeutic agents.
Organic Synthesis Techniques
Research on the synthesis of furobenzisoxazole derivatives explored new methods for creating compounds with potential pharmaceutical applications. The study focused on the Posner reaction to generate new derivatives, demonstrating the utility of furobenzisoxazole frameworks in synthesizing compounds with specific properties (Patel & Soman, 2009).
Antimicrobial and Antioxidant Activities
Isoxazoles synthesized from 1-aryl-2-(furan-2-yl)butane-1,3-diones showcased significant antimicrobial and antioxidant properties. This study underlines the potential of furan-based compounds in developing new antimicrobial and antioxidant agents, with specific isoxazoles demonstrating excellent radical scavenging and antimicrobial activities (Lokeshwari & Kumar, 2017).
Chemical Properties and Synthesis
The chemical properties and synthesis pathways of benzo[c]furans and related compounds were extensively reviewed, providing insights into their applications in polymer preparation, electrophotographic photoreceptors, optical recording devices, and more (Friedrichsen, 1999). This comprehensive overview demonstrates the versatility of benzo[c]furans in various scientific and industrial applications.
Mechanism of Action
Biochemical Pathways
The biochemical pathways affected by this compound are currently unknown
Result of Action
The molecular and cellular effects of the compound’s action are currently unknown
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of a compound . These factors can include pH, temperature, presence of other molecules, and more.
properties
IUPAC Name |
2-(1,2-benzoxazol-3-yl)-1-[7-(furan-2-yl)-1,4-thiazepan-4-yl]ethanone |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H18N2O3S/c21-18(12-14-13-4-1-2-5-15(13)23-19-14)20-8-7-17(24-11-9-20)16-6-3-10-22-16/h1-6,10,17H,7-9,11-12H2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BMEHPKOAEMHDMX-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCSC1C2=CC=CO2)C(=O)CC3=NOC4=CC=CC=C43 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H18N2O3S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
342.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(Benzo[d]isoxazol-3-yl)-1-(7-(furan-2-yl)-1,4-thiazepan-4-yl)ethanone |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.